Cas no 114812-00-9 (1-but-3-en-2-ylnaphthalene)
1-but-3-en-2-ylnaphthalene structure
Product Name:1-but-3-en-2-ylnaphthalene
CAS No:114812-00-9
MF:C14H14
MW:182.260963916779
CID:2613371
PubChem ID:10058171
Update Time:2025-04-21
1-but-3-en-2-ylnaphthalene Chemical and Physical Properties
Names and Identifiers
-
- 1-but-3-en-2-ylnaphthalene
- 114812-00-9
- DTXSID70434853
- Naphthalene, 1-(1-methyl-2-propenyl)-
- DTXCID70385679
-
- Inchi: 1S/C14H14/c1-3-11(2)13-10-6-8-12-7-4-5-9-14(12)13/h3-11H,1H2,2H3
- InChI Key: FPPAXQRBHIIHGV-UHFFFAOYSA-N
- SMILES: C(C=C)(C)C1C=CC=C2C=CC=CC=12
Computed Properties
- Exact Mass: 182.109550447Da
- Monoisotopic Mass: 182.109550447Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 0Ų
1-but-3-en-2-ylnaphthalene Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
114812-00-9 (1-but-3-en-2-ylnaphthalene) Related Products
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